Cas no 1523617-86-8 (2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine)

• Product Name: 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine
• CAS No: 1523617-86-8
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• MDL: MFCD27988078
• CID: 4608285
• Update Time: 2025-11-01

2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(propan-2-yl)pyrimidin-5-amine
• 2,4-Dichloro-6-isopropylpyrimidin-5-amine
• 2,4-Dichloro-5-amino-6-isopropylpyrimidine
• SB21846
• 2,4-dichloro-6-propan-2-ylpyrimidin-5-amine
• P14499
• 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine

• MDL： MFCD27988078
• Inchi： 1S/C7H9Cl2N3/c1-3(2)5-4(10)6(8)12-7(9)11-5/h3H,10H2,1-2H3
• InChI Key： QYUIYESIGOYMCI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(C)C)=NC(=N1)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8

Additional information on 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine

Research Brief on 2,4-Dichloro-6-(propan-2-yl)pyrimidin-5-amine (CAS: 1523617-86-8): Recent Advances and Applications

The compound 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine (CAS: 1523617-86-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the structural features of this compound make it a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent and selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in autoimmune disorders and hematologic malignancies.

In addition to its role in kinase inhibitor development, 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine has also been explored for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The study revealed that derivatives of this compound exhibited promising antibacterial activity, with minimal cytotoxicity against mammalian cells, suggesting its potential as a lead compound for novel antibiotics.

The synthesis and optimization of 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine have also been a focus of recent research. Advances in green chemistry have enabled more efficient and sustainable synthetic routes, as described in a 2024 article in Organic Process Research & Development. The study emphasized the use of catalytic methods to reduce waste and improve yield, aligning with the growing demand for environmentally friendly pharmaceutical manufacturing processes.

Looking ahead, the potential applications of 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine extend beyond its current uses. Ongoing research is investigating its utility in targeted drug delivery systems and as a building block for covalent inhibitors, which could further expand its impact in drug discovery. The compound's unique chemical properties and versatility make it a promising candidate for future therapeutic innovations.

In conclusion, 2,4-dichloro-6-(propan-2-yl)pyrimidin-5-amine (CAS: 1523617-86-8) represents a valuable tool in the chemical biology and pharmaceutical toolkit. Its applications in kinase inhibitor development, antimicrobial therapy, and sustainable synthesis underscore its importance in advancing medical science. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.